Cas no 1807110-67-3 (5-Bromo-4-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 5-Bromo-4-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1807110-67-3
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4902022
• Update Time: 2025-10-28

5-Bromo-4-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C8H5BrF3NO2/c9-6-3-13-4(2-7(14)15)1-5(6)8(10,11)12/h1,3H,2H2,(H,14,15)
• InChI Key： UGFFFWWGJUFUKL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC(=O)O)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 5-Bromo-4-(trifluoromethyl)pyridine-2-acetic acid

Comprehensive Overview of 5-Bromo-4-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1807110-67-3)

5-Bromo-4-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1807110-67-3) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core substituted with bromo and trifluoromethyl groups, serves as a critical intermediate in the synthesis of advanced small-molecule drugs and crop protection agents. Its molecular structure, combining halogenation and fluorination, enhances its reactivity and selectivity, making it invaluable for medicinal chemistry applications.

In recent years, the demand for fluorinated pyridine derivatives like 5-Bromo-4-(trifluoromethyl)pyridine-2-acetic acid has surged due to their role in developing targeted therapies for diseases such as cancer and inflammation. Researchers are particularly interested in its potential as a building block for kinase inhibitors, a class of drugs that modulate cell signaling pathways. The compound's electron-withdrawing properties, imparted by the trifluoromethyl group, improve metabolic stability, a key factor in drug design.

From an agrochemical perspective, 5-Bromo-4-(trifluoromethyl)pyridine-2-acetic acid is explored for its efficacy in pest control formulations. The bromo substitution enhances binding affinity to insecticidal targets, while the trifluoromethyl group increases lipophilicity, improving field performance. This dual functionality aligns with the growing trend toward sustainable agriculture, where precision chemicals minimize environmental impact.

Synthetic routes to 5-Bromo-4-(trifluoromethyl)pyridine-2-acetic acid often involve cross-coupling reactions or nucleophilic substitutions, with yields optimized through catalytic systems. Recent advancements in flow chemistry have further streamlined its production, addressing scalability challenges. Analytical techniques like HPLC and NMR ensure high purity, critical for regulatory compliance in GMP manufacturing.

The compound's stability under various pH conditions makes it suitable for formulation development, a topic frequently searched by pharmaceutical scientists. Questions such as "How to improve solubility of fluorinated pyridines?" or "What are the latest synthetic methods for brominated heterocycles?" reflect user interest in its practical applications. These queries underscore the need for detailed technical data, which suppliers often provide via COA (Certificate of Analysis).

Environmental and safety profiles of 5-Bromo-4-(trifluoromethyl)pyridine-2-acetic acid are rigorously evaluated, with studies focusing on biodegradation and ecotoxicity. Its low bioaccumulation potential aligns with green chemistry principles, a hot topic in industrial research. Regulatory frameworks like REACH and FDA guidelines govern its use, ensuring compliance in global markets.

In summary, 5-Bromo-4-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1807110-67-3) exemplifies innovation in fine chemicals, bridging gaps between drug discovery and agrochemical innovation. Its multifaceted applications, coupled with evolving synthesis techniques, position it as a cornerstone in modern chemical research.